Cas no 919286-58-1 (tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate)

Tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate is a chiral morpholine derivative widely used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The bromomethyl substituent at the (2R)-position provides a reactive handle for further functionalization, enabling the introduction of diverse pharmacophores or structural modifications. This compound is valued for its high enantiopurity, which is critical in asymmetric synthesis and the development of stereospecific active ingredients. Its well-defined reactivity profile makes it a reliable building block for complex molecular architectures.
tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate structure
919286-58-1 structure
Product Name:tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate
CAS No:919286-58-1
MF:C10H18BrNO3
MW:280.158822536469
MDL:MFCD20489338
CID:764948
PubChem ID:69389434
Update Time:2025-06-07

tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate
    • (R)-4-Boc-2-bromomethylmorpholine
    • (R)-tert-Butyl 2-(bromomethyl)-morpholine-4-carboxylate
    • 4-Morpholinecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester,(2R)-
    • tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate
    • 1,1-Dimethylethyl (2R)-2-(bromomethyl)-4-morpholinecarboxylate (ACI)
    • (R)-tert-Butyl2-(bromomethyl)morpholine-4-carboxylate
    • SCHEMBL5288704
    • W17583
    • (2R)-N-Boc-2-(bromomethyl)morpholine
    • MFCD20489338
    • AKOS016004268
    • TERT-BUTYL (R)-2-(BROMOMETHYL)MORPHOLINE-4-CARBOXYLATE
    • t-Butyl (R)-2-(bromomethyl)morpholine-4-carboxylate
    • AS-69624
    • (R)-4-Boc-broMoMethylMorpholine
    • CS-0060960
    • DB-336282
    • DTXSID70740406
    • 919286-58-1
    • RLXCSEPIBOWMOJ-QMMMGPOBSA-N
    • MDL: MFCD20489338
    • Inchi: 1S/C10H18BrNO3/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12/h8H,4-7H2,1-3H3/t8-/m0/s1
    • InChI Key: RLXCSEPIBOWMOJ-QMMMGPOBSA-N
    • SMILES: C(N1CCO[C@@H](CBr)C1)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 279.04700
  • Monoisotopic Mass: 279.04701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • PSA: 38.77000
  • LogP: 1.95510

tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate Pricemore >>

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tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Carbon tetrabromide ,  Triphenylphosphine Solvents: Dichloromethane ;  0 °C; 1 h, 20 °C
Reference
Preparation of phenylimidazopyridinylmethylmorpholine derivatives and analogs for use as P2X3 modulators
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Dichloromethane ;  4 h, rt
Reference
Preparation of amino acid 3-oxohexahydropyrrolo[3,2-b]pyrrol-4-yl amides as cysteine protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Carbon tetrabromide ,  Triphenylphosphine Solvents: Dichloromethane ;  4 h, rt
Reference
Preparation of N-(2-benzofuranyl)-L-leucine derivatives as cysteine protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Carbon tetrabromide ,  Triphenylphosphine Solvents: Dichloromethane ;  -20 °C; 18 h, -15 °C; 1.5 h, rt
Reference
1H-imidazo[4,5-c]pyridin-2-yl derivatives as inhibitors of AKT activity and their therapeutic uses
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Preparation of pyrazolopyrimidines as IRAK degraders and uses thereof
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Methods of use for inhibitors of Akt activity
, World Intellectual Property Organization, , ,

tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate Raw materials

tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate Preparation Products

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